4-Methoxystyrene
Cat. No. B147599
Key on ui cas rn:
637-69-4
M. Wt: 134.17 g/mol
InChI Key: UAJRSHJHFRVGMG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05102966
Procedure details
p-Methoxystyrene was polymerized in the same manner as in Example 25 and 25 ml (0.26 mole/1) of p-tert-butoxystyrene was thereafter added to the reaction mixture and further polymerized therewith at an elevated temperature of 25° C. Subsequently, methanol (330 mmoles/l) containing a small amount of ammonia water was added to the reaction system to terminate the polymerization and obtain a mixture containing a polymer. The mixture was washed first with a hydrochloric acid aqueous solution (8 vol. %) and then with water, followed by evaporation for the removal of the solvent, etc. to collect the polymer.
Name
Identifiers
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REACTION_CXSMILES
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[C:1]([O:5][C:6]1[CH:13]=[CH:12][C:9]([CH:10]=[CH2:11])=[CH:8][CH:7]=1)(C)(C)C.O.N>CO>[CH3:1][O:5][C:6]1[CH:13]=[CH:12][C:9]([CH:10]=[CH2:11])=[CH:8][CH:7]=1 |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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25 mL
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Type
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reactant
|
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Smiles
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C(C)(C)(C)OC1=CC=C(C=C)C=C1
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Step Two
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
|
Type
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reactant
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Smiles
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O.N
|
|
Name
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|
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Quantity
|
0 (± 1) mol
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Type
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solvent
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Smiles
|
CO
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
ADDITION
|
Type
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ADDITION
|
|
Details
|
was thereafter added to the reaction mixture
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CUSTOM
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Type
|
CUSTOM
|
|
Details
|
further polymerized
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
at an elevated temperature of 25° C
|
ADDITION
|
Type
|
ADDITION
|
|
Details
|
was added to the reaction system
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
to terminate
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
the polymerization
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CUSTOM
|
Type
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CUSTOM
|
|
Details
|
obtain a mixture
|
ADDITION
|
Type
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ADDITION
|
|
Details
|
containing a polymer
|
WASH
|
Type
|
WASH
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|
Details
|
The mixture was washed first with a hydrochloric acid aqueous solution (8 vol. %)
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
with water, followed by evaporation for the removal of the solvent, etc.
|
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
to collect the polymer
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Outcomes
Product
|
Name
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|
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Type
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product
|
|
Smiles
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COC1=CC=C(C=C)C=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
